Cas no 5947-50-2 (2-[(4-methoxyphenyl)amino]-4,6-dimethylpyridine-3-carboxamide)

• Product Name: 2-[(4-methoxyphenyl)amino]-4,6-dimethylpyridine-3-carboxamide
• CAS No: 5947-50-2
• Molecular Formula: C₁₅H₁₇N₃O₂
• Molecular Weight: 271.31438
• CID: 1614822
• PubChem ID: 750734

2-[(4-methoxyphenyl)amino]-4,6-dimethylpyridine-3-carboxamide Properties

Names and Identifiers

• 2-[(4-methoxyphenyl)amino]-4,6-dimethylpyridine-3-carboxamide
• 2-[(4-Methoxyphenyl)amino]-4,6-dimethylnicotinamide
• 3-Pyridinecarboxamide, 2-[(4-methoxyphenyl)amino]-4,6-dimethyl-
• 4-amino-2-methoxy-3-(methylsulfamoyl)benzoic acid
• Kaur-15-ene
• CHEMBL1527402
• 2-(4-methoxyanilino)-4,6-dimethylpyridine-3-carboxamide
• DTXSID00974873
• SR-01000503428-1
• CBMicro_015403
• SR-01000503428
• HMS3316G16
• Cambridge id 5947502
• STK378051
• AK-968/12384205
• 2-(4-methoxyanilino)-4,6-dimethylnicotinamide
• DB-226962
• BIM-0015392.P001
• Oprea1_819816
• MLS000533447
• 5947-50-2
• HMS2154D12
• AKOS001662112
• SMR000140885

• InChIKey： DQUHDYWUEKWRLN-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H32/c1-14-12-20-11-8-16-18(2,3)9-5-10-19(16,4)17(20)7-6-15(14)13-20/h12,15-17H,5-11,13H2,1-4H3
• SMILES： CC1=CC23CC1CCC2C1(C)CCCC(C)(C)C1CC3 |t:1|

Computed Properties

• Exact Mass: 271.13221
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 271.132076794g/mol
• Heavy Atom Count: 20
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 77.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids